Pigment Yellow 126 Pigment Yellow 126
Brand Name: Vulcanchem
CAS No.: 90268-23-8
VCID: VC0021351
InChI: InChI=1S/C33H28Cl2N6O5/c1-19(42)30(32(44)36-23-7-5-4-6-8-23)40-38-28-15-9-21(17-26(28)34)22-10-16-29(27(35)18-22)39-41-31(20(2)43)33(45)37-24-11-13-25(46-3)14-12-24/h4-18,30-31H,1-3H3,(H,36,44)(H,37,45)
SMILES: CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=C(C=C4)OC)Cl)Cl
Molecular Formula: C33H28Cl2N6O5
Molecular Weight: 659.524

Pigment Yellow 126

CAS No.: 90268-23-8

Main Products

VCID: VC0021351

Molecular Formula: C33H28Cl2N6O5

Molecular Weight: 659.524

Pigment Yellow 126 - 90268-23-8

CAS No. 90268-23-8
Product Name Pigment Yellow 126
Molecular Formula C33H28Cl2N6O5
Molecular Weight 659.524
IUPAC Name 2-[[2-chloro-4-[3-chloro-4-[[1-(4-methoxyanilino)-1,3-dioxobutan-2-yl]diazenyl]phenyl]phenyl]diazenyl]-3-oxo-N-phenylbutanamide
Standard InChI InChI=1S/C33H28Cl2N6O5/c1-19(42)30(32(44)36-23-7-5-4-6-8-23)40-38-28-15-9-21(17-26(28)34)22-10-16-29(27(35)18-22)39-41-31(20(2)43)33(45)37-24-11-13-25(46-3)14-12-24/h4-18,30-31H,1-3H3,(H,36,44)(H,37,45)
Standard InChIKey DHHOHVWWZLHYBC-UHFFFAOYSA-N
SMILES CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)C3=CC(=C(C=C3)N=NC(C(=O)C)C(=O)NC4=CC=C(C=C4)OC)Cl)Cl
Synonyms 2,2/'-[(3,3/'-dichloro[1,1/'-biphenyl]-4,4/'-diyl)bis(azo)]bis[3-oxo-butanamide n,n/'-bis(p-anisyl and ph) derivs.;C.I. 21101;pigment yellow 126;Butanamide, 2,2/'-[(3,3/'-dichloro[1,1/'-biphenyl]-4,4/'-diyl)bis(azo)]bis[3-oxo-, N,N/'-bis(p-anisyl and
Last Modified Aug 20 2021
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